![molecular formula C16H14N4OS B2986726 1-Methylisatin, 3-(4-phenylthiosemicarbazide) CAS No. 79560-75-1](/img/structure/B2986726.png)
1-Methylisatin, 3-(4-phenylthiosemicarbazide)
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Overview
Description
Synthesis Analysis
The synthesis of 1-Methylisatin, 3-(4-phenylthiosemicarbazide) and its derivatives involves electrochemical processes. The cyclic voltammograms of isatin-3-thiosemicarbazone (ITSC), isatin-3-(N4-benzylthiosemicarbazone) (ITSC-Ph), 1-(5-nitro-2-oxoindolin-3-ylidene)thiosemicarbazide (NO2-ITSC) and 1-(5-nitro-2-oxoindolin-3-ylidene)-4-phenylthiosemicarbazide (NO2-ITSC-Ph) have demonstrated an irreversible oxidation process .Molecular Structure Analysis
The molecular structure of 1-Methylisatin, 3-(4-phenylthiosemicarbazide) is characterized by the presence of a methylisatin moiety and a phenylthiosemicarbazide moiety.Chemical Reactions Analysis
The electrochemical behavior of 1-Methylisatin, 3-(4-phenylthiosemicarbazide) and its derivatives involves irreversible oxidation and reduction processes. The generation of isatin and thiourea moieties as the final oxidation products was proposed .Physical And Chemical Properties Analysis
The physical and chemical properties of 1-Methylisatin, 3-(4-phenylthiosemicarbazide) include its molecular formula (C16H14N4OS) and molecular weight (310.38).Scientific Research Applications
Electrochemical Characterization
Isatin-thiosemicarbazone derivatives, including 1-Methylisatin, 3-(4-phenylthiosemicarbazide), have been studied for their electrochemical behavior. Cyclic voltammograms of these compounds have demonstrated an irreversible oxidation process. The generation of isatin and thiourea moieties as the final oxidation products was proposed . This electrochemical characterization can be useful in various fields such as energy storage, corrosion prevention, and material science.
Detection of Fluoride and Cyanide Ions
A novel phenylthiosemicarbazide-based chemosensor was synthesized and applied for colorimetric detection of fluoride and cyanide ions . Techniques including naked-eye test, paper test strips, UV–visible and 1H NMR spectroscopic techniques were used to confirm the interaction of the chemosensor with fluoride and cyanide ions . This application is particularly important in environmental monitoring and public health, as both fluoride and cyanide ions have significant impacts on human health and the environment.
Safety and Hazards
Mechanism of Action
Target of Action
The primary target of 1-Methylisatin, 3-(4-phenylthiosemicarbazide) is carbonic anhydrase IX . Carbonic anhydrases are essential metalloenzymes that orchestrate the reversible hydration of carbon dioxide to bicarbonate ions .
Mode of Action
The compound interacts with its target, carbonic anhydrase IX, and inhibits its activity . Molecular docking studies have been carried out using carbonic anhydrase IX crystals to determine the compound’s interactions with the enzyme’s active sites .
Biochemical Pathways
The inhibition of carbonic anhydrase ix can disrupt the balance of carbon dioxide and bicarbonate ions in the cell, potentially affecting multiple biochemical pathways .
Result of Action
The compound has shown potential anti-proliferative effectiveness against cancer cell lines (U87 and HeLa) and normal fibroblast cells (L929) . Among the tested compounds, some showed the highest cytotoxic activity against U87 and HeLa . The results indicated that one of the compounds showed higher efficacy than standard acetazolamide .
properties
IUPAC Name |
1-(2-hydroxy-1-methylindol-3-yl)imino-3-phenylthiourea |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N4OS/c1-20-13-10-6-5-9-12(13)14(15(20)21)18-19-16(22)17-11-7-3-2-4-8-11/h2-10,21H,1H3,(H,17,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CGHOUYAFRAADMJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C2=CC=CC=C2C(=C1O)N=NC(=S)NC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N4OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
310.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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